Cas no 66777-93-3 (Tris(p-nitrobenzyl) Phosphate)

• Product Name: Tris(p-nitrobenzyl) Phosphate
• CAS No: 66777-93-3
• MF: C₂₁H₁₈N₃O₁₀P
• MW: 503.355486392975
• CID: 524714
• PubChem ID: 344657
• Update Time: 2025-08-05

Tris(p-nitrobenzyl) Phosphate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-nitro-, phosphate (3:1) (ester) (9CI)
• Tris(p-nitrobenzyl) Phosphate
• Tris(p-nitrobenzyl)
• tris[(4-nitrophenyl)methyl] phosphate
• p-nitrophenylmethylphosphate
• AKOS030239885
• NSC-401698
• NSC401698
• DTXSID70322625
• FT-0675671
• 66777-93-3
• Phosphoric acid, tris[(4-nitrophenyl)methyl] ester
• SCHEMBL5983768
• Tris(4-nitrobenzyl) phosphate
• DB-234146
• 4-Nitro-benzenemethanol Phosphate; NSC 401698;

• Inchi： 1S/C21H18N3O10P/c25-22(26)19-7-1-16(2-8-19)13-32-35(31,33-14-17-3-9-20(10-4-17)23(27)28)34-15-18-5-11-21(12-6-18)24(29)30/h1-12H,13-15H2
• InChI Key： VFVYCNYEQFSMLG-UHFFFAOYSA-N
• SMILES： P(=O)(OCC1C=CC(=CC=1)[N+](=O)[O-])(OCC1C=CC(=CC=1)[N+](=O)[O-])OCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 503.07300
• Monoisotopic Mass: 503.07298078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 182Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 690.8±55.0 °C at 760 mmHg
• Flash Point: 371.6±31.5 °C
• Solubility: DMSO
• PSA: 192.03000
• LogP: 7.03910
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Tris(p-nitrobenzyl) Phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tris(p-nitrobenzyl) Phosphate

Tris(p-nitrobenzyl) Phosphate: A Comprehensive Overview

Tris(p-nitrobenzyl) Phosphate (CAS No. 66777-93-3) is a versatile compound with significant applications in various fields, including materials science, pharmacology, and advanced chemical synthesis. This compound, often abbreviated as TPP, has garnered attention due to its unique chemical properties and potential for innovative applications. Recent advancements in its synthesis and characterization have further highlighted its importance in modern research.

The molecular structure of Tris(p-nitrobenzyl) Phosphate consists of three p-nitrobenzyl groups attached to a central phosphate atom. This configuration imparts the compound with distinctive electronic and steric properties, making it highly suitable for specific chemical reactions. The presence of the nitro group (-NO₂) on the benzene ring introduces strong electron-withdrawing effects, which enhance the reactivity of the compound in various transformations.

One of the most notable applications of Tris(p-nitrobenzyl) Phosphate is in the field of polymer chemistry. Researchers have recently explored its role as a crosslinking agent in the synthesis of advanced polymeric materials. These materials exhibit improved mechanical properties and thermal stability, making them ideal for high-performance applications such as aerospace components and electronic devices.

In pharmacology, TPP has been investigated as a potential drug delivery agent. Its ability to form stable complexes with bioactive molecules has led to its use in targeted drug delivery systems. Recent studies have demonstrated its effectiveness in encapsulating anti-cancer drugs, enhancing their bioavailability and reducing side effects.

The synthesis of Tris(p-nitrobenzyl) Phosphate has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient and scalable production processes. These improvements have made TPP more accessible for industrial applications.

Another area where Tris(p-nitrobenzyl) Phosphate has shown promise is in electrochemistry. Its ability to act as an electron transfer mediator has been leveraged in the development of novel battery technologies. Recent research has focused on integrating TPP into lithium-ion batteries, where it enhances energy storage capacity and cycle stability.

The environmental impact of Tris(p-nitrobenzyl) Phosphate is another critical area of study. Researchers are investigating its biodegradability and potential toxicity to ensure its safe use in industrial and medical applications. Preliminary findings suggest that under specific conditions, TPP can undergo controlled degradation, reducing its environmental footprint.

In conclusion, Tris(p-nitrobenzyl) Phosphate (CAS No. 66777-93-3) is a multifaceted compound with a wide range of applications across diverse scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future technological innovations.